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Compound of Interest

Compound Name: 15(S)-Fluprostenol

Cat. No.: B10768135 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
15(S)-Fluprostenol is a synthetic analog of prostaglandin F2α (PGF2α) and a potent agonist of

the prostaglandin F2α receptor (FP receptor). As a key signaling molecule, it is instrumental in

a variety of physiological and pathological processes, making it a valuable tool for in vitro

research in areas such as ophthalmology, reproductive biology, and oncology. These

application notes provide detailed protocols for the preparation of 15(S)-Fluprostenol solutions

and their use in common in vitro assays.

Physicochemical Properties and Storage
Proper handling and storage of 15(S)-Fluprostenol are critical for maintaining its stability and

activity.
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Property Data

Molecular Formula C₂₃H₂₉F₃O₆

Molecular Weight 458.5 g/mol

Appearance Crystalline solid

Storage Temperature Store at -20°C as supplied.

Stability ≥ 2 years at -20°C.

Solubility
DMF: 30 mg/mLDMSO: 20 mg/mLEthanol: 30

mg/mLPBS (pH 7.2): 5 mg/mL

Preparation of Stock Solutions
It is recommended to prepare a high-concentration stock solution in an organic solvent, which

can then be further diluted in aqueous buffers or cell culture media for experiments.

Protocol 2.1: Preparation of a 10 mM Stock Solution in DMSO

Weighing: Accurately weigh out a desired amount of 15(S)-Fluprostenol powder using a

calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh

out 4.585 mg of 15(S)-Fluprostenol.

Dissolving: Add the appropriate volume of dimethyl sulfoxide (DMSO) to the powder. For

4.585 mg, add 1 mL of DMSO.

Mixing: Gently vortex or sonicate the solution until the compound is completely dissolved.

Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-

thaw cycles. Store the aliquots at -20°C.

Experimental Protocols
The following are example protocols for common in vitro assays. The final concentration of

15(S)-Fluprostenol should be optimized for each specific cell type and assay.

Protocol 3.1: Cell Viability Assay (MTT Assay)
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This protocol is designed to assess the effect of 15(S)-Fluprostenol on cell viability.

Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and

incubate for 24 hours at 37°C in a 5% CO₂ incubator.

Preparation of Working Solutions: Prepare a series of dilutions of 15(S)-Fluprostenol from

your stock solution in cell culture medium. For example, to achieve final concentrations

ranging from 1 nM to 1 µM, perform serial dilutions.

Tip: To minimize the final concentration of DMSO, prepare an intermediate dilution of the

stock solution in culture medium before making the final dilutions. Ensure the final DMSO

concentration is below 0.1% to avoid solvent-induced cytotoxicity.

Treatment: Remove the old medium from the wells and add 100 µL of the prepared working

solutions of 15(S)-Fluprostenol to the respective wells. Include a vehicle control (medium

with the same concentration of DMSO as the highest concentration of the compound).

Incubation: Incubate the plate for 24, 48, or 72 hours, depending on the experimental design.

MTT Addition: Add 10 µL of MTT reagent (5 mg/mL in PBS) to each well and incubate for 4

hours at 37°C.

Solubilization: Add 100 µL of solubilization solution (e.g., 10% SDS in 0.01 M HCl) to each

well and incubate overnight at 37°C.

Measurement: Read the absorbance at 570 nm using a microplate reader.

Protocol 3.2: Apoptosis Assay (Annexin V-FITC/PI Staining)

This protocol is used to determine if 15(S)-Fluprostenol induces apoptosis.

Cell Seeding and Treatment: Seed cells in a 6-well plate and treat with desired

concentrations of 15(S)-Fluprostenol as described in Protocol 3.1.

Cell Harvesting: After the incubation period, collect both the floating and adherent cells.

Centrifuge the cell suspension at 300 x g for 5 minutes.

Washing: Wash the cells twice with cold PBS.
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Staining: Resuspend the cell pellet in 1X Annexin V binding buffer. Add Annexin V-FITC and

Propidium Iodide (PI) according to the manufacturer's instructions.

Incubation: Incubate the cells in the dark for 15 minutes at room temperature.

Analysis: Analyze the cells by flow cytometry within one hour of staining.

Protocol 3.3: Calcium Mobilization Assay

This assay measures the ability of 15(S)-Fluprostenol to induce an increase in intracellular

calcium, a hallmark of FP receptor activation.

Cell Seeding: Seed cells expressing the FP receptor in a black, clear-bottom 96-well plate.

Dye Loading: Load the cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM)

according to the manufacturer's protocol. This typically involves a 30-60 minute incubation at

37°C.

Preparation of Ligand Solutions: Prepare 15(S)-Fluprostenol solutions at various

concentrations in a suitable assay buffer.

Measurement: Use a fluorescence plate reader (e.g., FLIPR or FlexStation) to measure the

baseline fluorescence. Then, add the 15(S)-Fluprostenol solutions to the wells and

immediately begin recording the fluorescence intensity over time. An increase in

fluorescence indicates a rise in intracellular calcium.

Signaling Pathway and Experimental Workflow
Signaling Pathway of 15(S)-Fluprostenol

15(S)-Fluprostenol acts as an agonist at the Gq-protein coupled FP receptor. This interaction

initiates a signaling cascade that leads to various cellular responses.
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Caption: 15(S)-Fluprostenol signaling pathway via the FP receptor.

Experimental Workflow for Solution Preparation

A systematic workflow is essential for preparing accurate and reproducible solutions for in vitro

assays.
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Caption: Workflow for preparing 15(S)-Fluprostenol solutions.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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